N-(2,4-dimethoxyphenyl)-2-(1-ethyl-6-(4-fluorobenzyl)-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C25H26FN5O5/c1-5-31-23-22(15(2)28-31)29(14-21(32)27-19-11-10-18(35-3)12-20(19)36-4)25(34)30(24(23)33)13-16-6-8-17(26)9-7-16/h6-12H,5,13-14H2,1-4H3,(H,27,32)
• InChI Key: QHHJRBVXRNHTND-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N(C(=O)N(C2=O)CC3=CC=C(C=C3)F)CC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C25H26FN5O5
• Molecular Weight: 495.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(1-ethyl-6-(4-fluorobenzyl)-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)acetamide is a useful research compound. Its molecular formula is C25H26FN5O5 and its molecular weight is 495.511. The purity is usually 95%.
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Scientific Research Applications

Neuroinflammation Imaging and TSPO Ligand Development

A novel series of pyrazolo[1,5-a]pyrimidines, closely related to the chemical compound , were synthesized and evaluated for their binding potential to the Translocator Protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These compounds, including fluoroalkyl- and fluoroalkynyl- analogs, displayed subnanomolar affinity for TSPO, comparable to known ligands. Specifically, two compounds were radiolabeled with fluorine-18 and investigated through in vitro autoradiography and positron emission tomography (PET) imaging on rodent models of neuroinflammation. The studies confirmed their potential as in vivo PET-radiotracers for imaging neuroinflammatory conditions, with one compound exhibiting significantly higher brain uptake and local accumulation in the lesion area, suggesting its utility in neuroinflammation imaging applications (Damont et al., 2015).

Radiosynthesis for Imaging Translocator Protein (18 kDa)

Further research on 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including the compound closely related to the one mentioned, highlighted their selectivity as ligands for the Translocator Protein (18 kDa) (TSPO). The research involved the synthesis and radiosynthesis of these compounds, including DPA-714, designed with a fluorine atom to enable labeling with fluorine-18 for in vivo PET imaging. This process demonstrates the compound's potential in developing selective radioligands for imaging TSPO, which is significant in studying neuroinflammatory conditions (Dollé et al., 2008).

Anticancer Activity

Another area of research application for derivatives of the compound includes their anticancer activity. Specifically, derivatives of pyrazolo[3,4-d]pyrimidine have been synthesized and evaluated for their cell growth inhibitory activity in vitro. These derivatives, including compounds with modifications to the pyrazolo[3,4-d]pyrimidine structure, have shown promising in vitro cell growth inhibitory activity, highlighting the potential of these compounds in developing new anticancer agents (Taylor & Patel, 1992).